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Compound of Interest

Compound Name: Betaine aldehyde chloride

Cat. No.: B1666869 Get Quote

An In-depth Technical Guide to Betaine
Aldehyde Chloride
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Betaine Aldehyde Chloride, a key

metabolic intermediate. It covers its chemical identity, physicochemical properties, biological

significance, and relevant experimental protocols for its study.

Chemical Identity and Properties
Betaine aldehyde chloride is the physiological intermediate in the metabolic oxidation of

choline to glycine betaine.[1][2] It is a quaternary ammonium compound and a short-chain

aldehyde.[3] The following tables summarize its key identifiers and properties.

Table 1: Chemical Identifiers for Betaine Aldehyde Chloride
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Identifier Value

CAS Number 7758-31-8[1][3][4]

Molecular Formula C₅H₁₂ClNO[4][5]

Molecular Weight 137.61 g/mol [4][6]

IUPAC Name trimethyl(2-oxoethyl)azanium;chloride[5]

InChI
InChI=1S/C5H12NO.ClH/c1-6(2,3)4-5-

7;/h5H,4H2,1-3H3;1H/q+1;/p-1[1][4]

InChIKey FSKVGWXINKZUKS-UHFFFAOYSA-M[1][4][6]

SMILES C--INVALID-LINK--(C)CC=O.[Cl-][4][6]

Table 2: Physicochemical Properties of Betaine Aldehyde Chloride

Property Value

Appearance Crystalline solid or powder[1][4]

Purity ≥95% to ≥99% (TLC)[1][2][4]

Solubility
Water: 50 mg/mL (clear, colorless to light yellow)

[4]PBS (pH 7.2): 5 mg/mL[1]DMSO: 1 mg/mL[1]

Storage Temperature 2-8°C or -20°C[1][4]

Stability Stable for ≥ 4 years when stored properly[1]

Hydration
In aqueous solutions, it exists predominantly

(99%) as the diol (hydrate) form.[7]

Molecular Structure
Betaine aldehyde chloride is a quaternary ammonium salt.[5] The structure consists of a

central nitrogen atom bonded to three methyl groups and a 2-oxoethyl group, forming a

positively charged cation. This is ionically bonded to a chloride anion.
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Biological Role and Metabolic Pathway
Betaine aldehyde is a crucial intermediate in the metabolism of essential amino acids, including

glycine, serine, and threonine.[1][2][3] Its primary role is within the choline oxidation pathway,

where it is formed from choline and subsequently oxidized to produce glycine betaine, a vital

osmoprotectant.[8][9] This two-step process is catalyzed by specific enzymes.[10][11]

The first step, the oxidation of choline to betaine aldehyde, is catalyzed by a membrane-bound

choline dehydrogenase or choline oxidase.[9][11] The subsequent oxidation of betaine

aldehyde to glycine betaine is catalyzed by the NAD(P)+-dependent enzyme, betaine aldehyde

dehydrogenase (BADH).[3][8][11] This pathway is not only critical for osmoregulation but also

serves as a catabolic route for choline, allowing organisms to use it as a carbon and nitrogen

source.[8]

Figure 1: The Choline Oxidation Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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